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Introduction

N,N-dioctyldiglycolamic acid (DODGAA) is a highly efficient extractant for the liquid-liquid
extraction and separation of lanthanide ions (Ln3*).[1][2] This CHON-based extractant
(composed of Carbon, Hydrogen, Oxygen, and Nitrogen) offers a green alternative to
commonly used organophosphorus extractants, as its degradation products are less likely to
interfere with separation processes.[3] DODGAA facilitates the quantitative partitioning of all
lanthanide ions from moderately acidic solutions, demonstrating notable selectivity for heavier
lanthanides.[1][2][4] The extraction mechanism involves a proton-exchange reaction, leading to
the formation of a 1:3 complex of the type Ln(DODGAA)s.[1][2][4] This document provides a
detailed protocol for the liquid-liquid extraction of lanthanides using DODGAA, including
reagent preparation, extraction and stripping procedures, and analytical methods.

Key Performance Characteristics of DODGAA

» High Extraction Efficiency: DODGAA can quantitatively extract all lanthanide ions from
moderately acidic solutions.[1][2][4]

» Selectivity: It shows selectivity for heavier lanthanides, allowing for their separation from
lighter lanthanides.[1][2][4]
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» Favorable Stripping Conditions: The extracted lanthanides can be effectively stripped from
the organic phase using acidic solutions.[1][2][4]

» Environmentally Benign: As a CHON-based extractant, DODGAA is completely incinerable,
leaving no phosphorus residues.[3]

o Strong Acidity: With a pKa of 3.54 + 0.03 in water, DODGAA is a stronger acid than acetic
acid, enabling extraction from more acidic solutions.[4][5]

Experimental Protocols
Synthesis of DODGAA

DODGAA can be synthesized in a single step with a high yield.[2][6]

Materials:

Diglycolic anhydride

Dioctylamine

Dichloromethane (CH2Clz2)

n-hexane

Procedure:

o Disperse diglycolic anhydride in CH2Clz in an ice bath.

e Add a solution of dioctylamine in CH2Cl2> dropwise to the diglycolic anhydride suspension.
 Stir the mixture overnight at room temperature.

o Wash the resulting solution sequentially with acidic and basic water, and then with pure
water.

e Dry the organic phase over anhydrous sodium sulfate.

e Remove the solvent in vacuo to obtain the crude product.
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o Recrystallize the crude product from n-hexane to yield DODGAA as a white powder.[6]

e Confirm the structure of the synthesized DODGAA using *H NMR and elemental analysis.[6]

Liquid-Liquid Extraction Procedure

Materials:

DODGAA

e Organic diluent (e.g., isooctane, hexane, toluene)[4][6]

e Phase modifier (e.g., 1-octanol, to prevent third phase formation)[6][7]

e Aqueous feed solution containing lanthanide ions (e.g., nitrates or chlorides)[8][9]

» Acid for pH adjustment (e.g., HNOs or HCI)

o Centrifuge tubes

e \ortex mixer or shaker

e Centrifuge

Procedure:

o Organic Phase Preparation: Prepare the organic phase by dissolving a specific
concentration of DODGAA (e.g., 0.1 M) in the chosen organic diluent. Add a phase modifier if
necessary.[6][9]

e Aqueous Phase Preparation: Prepare the aqueous phase containing a known concentration
of lanthanide ions. Adjust the pH of the solution to the desired value using an appropriate
acid.[9]

o Extraction:

o In a centrifuge tube, mix equal volumes of the organic and aqueous phases (e.g., 2 mL
each).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.bohrium.com/paper-details/highly-efficient-extraction-separation-of-lanthanides-using-a-diglycolamic-acid-extractant/813161256872574977-3593
https://www.bohrium.com/paper-details/highly-efficient-extraction-separation-of-lanthanides-using-a-diglycolamic-acid-extractant/813161256872574977-3593
https://www.researchgate.net/publication/327778247_The_Effect_of_Solvent_on_the_Liquid_-_Liquid_Extraction_of_Lanthanides_Using_DODGAA_as_an_Extractant
https://www.bohrium.com/paper-details/highly-efficient-extraction-separation-of-lanthanides-using-a-diglycolamic-acid-extractant/813161256872574977-3593
https://www.bohrium.com/paper-details/highly-efficient-extraction-separation-of-lanthanides-using-a-diglycolamic-acid-extractant/813161256872574977-3593
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra04222j
https://jopss.jaea.go.jp/search/servlet/search?5044600&language=1
https://www.osti.gov/servlets/purl/1362226
https://www.bohrium.com/paper-details/highly-efficient-extraction-separation-of-lanthanides-using-a-diglycolamic-acid-extractant/813161256872574977-3593
https://www.osti.gov/servlets/purl/1362226
https://www.osti.gov/servlets/purl/1362226
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8442512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Vigorously agitate the mixture for a sufficient time (e.g., 10 minutes) to ensure equilibrium
is reached.[10]

o Centrifuge the mixture to facilitate phase separation.[9]

e Analysis:
o Carefully separate the two phases.

o Determine the concentration of lanthanide ions remaining in the aqueous phase using a
suitable analytical technique such as Inductively Coupled Plasma-Mass Spectrometry
(ICP-MS) or Atomic Absorption Spectrometry (AAS).

o Calculate the concentration of lanthanides in the organic phase by mass balance.

Stripping Procedure

The back-extraction of lanthanides from the loaded organic phase is readily achieved using an
acidic solution.[1][4]

Materials:
e Lanthanide-loaded organic phase
e Stripping solution (e.g., dilute HNO3)

Procedure:

Mix the lanthanide-loaded organic phase with the acidic stripping solution in a centrifuge
tube.

Agitate the mixture to facilitate the transfer of lanthanides back into the aqueous phase.

Centrifuge to separate the phases.

Analyze the lanthanide concentration in both phases to determine the stripping efficiency.

Data Presentation
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Table 1: Effect of pH on the Extraction of Lanthanides by DODGAA

Lanthanide pH for 50% Extraction (pHo.s)
La(llly ~2.5
Ce(lll) ~2.4
Pr(lll) ~2.3
Nd(lI) ~2.2
sm(lll) ~2.0
Eu(lll ~1.9
Gd(ll) ~1.8
Th(Il) ~1.7
Dy(lll) ~1.6
Ho(lll) ~1.5
Er(lll) 14
Tm(lll) ~1.3
Yb(ll) ~1.2
Lu(llny ~1.1

Note: The pHo.s values are approximate and can vary depending on the experimental
conditions such as the concentrations of DODGAA and lanthanides, and the organic diluent
used.

Table 2: Separation Factors (B) for Adjacent Lanthanides using DODGAA
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Lanthanide Pair Separation Factor (B)
Cel/La ~1.3
PriCe ~1.3
Nd/Pr ~1.3
Sm/Nd ~1.6
Eu/Sm ~1.3
Gd/Eu ~1.3
Th/Gd ~1.3
Dy/Tb ~1.3
Ho/Dy ~1.3
Er/Ho ~1.3
Tm/Er ~1.3
Yb/Tm ~1.3
Lu/Yb ~1.3

Note: The separation factor is the ratio of the distribution coefficients of two different metal ions.
Values are approximate and depend on experimental conditions.

Visualizations
Experimental Workflow
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Caption: Workflow for lanthanide extraction and stripping using DODGAA.

Mechanism of Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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